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Compound of Interest

Compound Name: Ofurace

Cat. No.: B1677186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Ofurace. Ofurace is a synthetic phenylamide and anilide fungicide known for

its systemic, curative, and protective action against various plant pathogens.[1][2]

Chemical Structure and Identification
Ofurace is a complex organic molecule with the chemical formula C₁₄H₁₆ClNO₃.[1][2][3][4][5][6]

Its structure features a 2,6-dimethylphenyl group, a chloroacetamide moiety, and a γ-

butyrolactone ring.[2] The systematic IUPAC name for Ofurace is 2-chloro-N-(2,6-

dimethylphenyl)-N-(2-oxooxolan-3-yl)acetamide.[2][3] An alternative IUPAC name is (RS)-α-(2-

chloro-N-2,6-xylylacetamido)-γ-butyrolactone.[1]

Ofurace possesses a chiral center at the C3 position of the γ-butyrolactone ring, leading to the

existence of two enantiomers: (R)-ofurace and (S)-ofurace. Commercially, Ofurace is

available as a racemic mixture.[1][2]

Key Structural Identifiers:
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Identifier Value

CAS Number 58810-48-3[1][2][3][4][5][6][7]

Molecular Formula C₁₄H₁₆ClNO₃[1][2][3][4][5][6]

Molecular Weight 281.73 g/mol [2][3][6]

IUPAC Name
2-chloro-N-(2,6-dimethylphenyl)-N-(2-

oxooxolan-3-yl)acetamide[2][3]

Canonical SMILES
CC1=C(C(=CC=C1)C)N(C2CCOC2=O)C(=O)C

Cl[1][2][3]

InChI

InChI=1S/C14H16ClNO3/c1-9-4-3-5-

10(2)13(9)16(12(17)8-15)11-6-7-19-

14(11)18/h3-5,11H,6-8H2,1-2H3[1][2][3][5]

InChIKey
OWDLFBLNMPCXSD-UHFFFAOYSA-N[1][2][3]

[4][5]

Physicochemical Properties
The following table summarizes key physicochemical properties of Ofurace.

Property Value

Physical State Colorless crystals[1]

Melting Point 146°C[2]

Log P (Octanol-Water Partition Coefficient) 1.39[2]

Solubility Soluble in DMSO[2]

Synthesis of Ofurace
The commercial synthesis of Ofurace is a multi-step process involving the formation of a key

intermediate followed by a coupling reaction.

Experimental Protocol: Commercial Synthesis
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Step 1: Chloroacetylation of 2,6-dimethylaniline

Reactants: 2,6-dimethylaniline and chloroacetyl chloride.

Procedure: 2,6-dimethylaniline is subjected to chloroacetylation using chloroacetyl chloride.

This reaction forms the intermediate, 2-chloro-N-(2,6-dimethylphenyl)acetamide.[1]

Step 2: Coupling with γ-butyrolactone derivative

Reactants: 2-chloro-N-(2,6-dimethylphenyl)acetamide and tetrahydro-2-oxo-3-furanol (a γ-

butyrolactone derivative).

Solvent: Toluene or acetonitrile.

Catalyst: A base such as triethylamine.

Procedure: The intermediate from Step 1 is reacted with tetrahydro-2-oxo-3-furanol in an

organic solvent. The presence of a base facilitates the nucleophilic substitution reaction,

leading to the final product, Ofurace.[1]

Step 1: Chloroacetylation

Step 2: Coupling Reaction

2,6-dimethylaniline 2-chloro-N-(2,6-dimethylphenyl)acetamide

Chloroacetyl chloride

Ofurace

Toluene/Acetonitrile, Triethylamine

tetrahydro-2-oxo-3-furanol
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Caption: Commercial synthesis pathway of Ofurace.

Mechanism of Action
Ofurace functions as a fungicide by disrupting the synthesis of nucleic acids in fungal

pathogens. Specifically, it targets and inhibits RNA polymerase I, an enzyme essential for the

transcription of ribosomal RNA genes.[1][2] This inhibition ultimately halts protein synthesis and

leads to fungal cell death.
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Caption: Mechanism of action of Ofurace.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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